Cas no 1090-53-5 (1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, hydrochloride (1:1))

• Product Name: 1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, hydrochloride (1:1)
• CAS No: 1090-53-5
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 166261
• PubChem ID: 121007
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, hydrochloride (1:1)
• 1,2-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-, 2-benzylhydrazide,monohydrochloride (8CI)
• 1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, monohydrochloride (9CI)
• 1-Benzyl-2-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)carbonylhydrazinehydrochloride
• N'-Benzyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbohydrazide--hydrogen chloride (1/1)
• DTXSID20910955
• 1-Benzyl-2-(3-(4,5,6,7-tetrahydrobenzisoxazolyl)carbonyl)hydrazine hydrochloride
• 1090-53-5
• Hydrazine, 1-benzyl-2-(3-(4,5,6,7-tetrahydrobenzisoxazolyl)carbonyl)-, hydrochloride

• Inchi： 1S/C15H17N3O2.ClH/c19-15(17-16-10-11-6-2-1-3-7-11)14-12-8-4-5-9-13(12)20-18-14;/h1-3,6-7,16H,4-5,8-10H2,(H,17,19);1H
• InChI Key： BNWAOBSVICDNKQ-UHFFFAOYSA-N
• SMILES： Cl.O1C2=C(C(C(NNCC3C=CC=CC=3)=O)=N1)CCCC2

Computed Properties

• Exact Mass: 307.10894
• Monoisotopic Mass: 307.108755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

Experimental Properties

• Boiling Point: 470.6°C at 760 mmHg
• Flash Point: 238.4°C
• PSA: 67.16

1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, 2-(phenylmethyl)hydrazide, hydrochloride (1:1) Security Information

• Safety Term：x and HCl."> Poison by ingestion. Moderately toxic by intraperitoneal route. When heated to decomposition it emits toxic fumes of NOx and HCl.